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Compound of Interest

Compound Name: 2-(4-methoxyphenyl)acetaldehyde

Cat. No.: B1346790 Get Quote

An In-Depth Technical Guide to the Molecular Structure and Formula of 4-

Methoxyphenylacetaldehyde

Abstract
This technical guide provides a comprehensive examination of 4-methoxyphenylacetaldehyde

(CAS: 5703-26-4), a key aromatic aldehyde utilized in organic synthesis and the fragrance

industry. The document moves beyond a superficial statement of the molecular formula to

detail the analytical techniques used for its structural elucidation, including Nuclear Magnetic

Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). We

explore common synthetic routes and the characteristic reactivity of its aldehyde functional

group, which makes it a versatile precursor for more complex molecules, including those with

therapeutic potential. This guide includes detailed experimental protocols, safety and handling

procedures, and a discussion of its applications, particularly as a synthon in medicinal

chemistry. All data and claims are substantiated with references to authoritative sources to

ensure scientific integrity.

Molecular Identity and Physicochemical Properties
4-Methoxyphenylacetaldehyde, also known as p-methoxyphenylacetaldehyde or by its IUPAC

name 2-(4-methoxyphenyl)acetaldehyde, is an organic compound that serves as a valuable

building block in synthetic chemistry.[1] Its identity is established by a unique combination of its

molecular formula, weight, and structural arrangement.
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The fundamental identifiers and physical properties are crucial for its handling, reaction setup,

and purification processes. These are summarized in the table below.

Property Value Source(s)

IUPAC Name
2-(4-

methoxyphenyl)acetaldehyde
[2][3]

Synonyms

4-

Methoxyphenylacetaldehyde,

p-methoxyphenylacetaldehyde

[1][2][4]

CAS Number 5703-26-4 [2][3][4][5]

Molecular Formula C₉H₁₀O₂ [2][3][4][5]

Molecular Weight 150.17 g/mol [2][4]

Appearance Liquid at room temperature [1]

Boiling Point 255.5°C at 760 mmHg [1]

Solubility
Insoluble in water; Soluble in

ethanol, methanol, chloroform
[1][4]

Structural Elucidation and Spectroscopic Analysis
Confirming the molecular structure of a compound like 4-methoxyphenylacetaldehyde is not

merely a matter of accepting a drawn structure; it requires rigorous verification through

spectroscopic methods. Each technique provides a unique piece of the structural puzzle, and

together they create a self-validating system of identification. For researchers, understanding

this spectroscopic fingerprint is essential for reaction monitoring and quality control.

Molecular Structure Overview
The structure consists of a benzene ring substituted with a methoxy group (-OCH₃) and an

acetaldehyde group (-CH₂CHO) at positions 1 and 4 (the para position), respectively.
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Condensation / Cyclization
(Base/Acid Catalysis)

Figure 3. Key reactions of the aldehyde functional group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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